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Compound of Interest

Compound Name: Afromosin

Cat. No.: B1664409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Afromosin, a naturally occurring isoflavone, has garnered interest in various research fields for

its potential biological activities. Accurate and reproducible experimental outcomes rely on the

correct preparation of afromosin stock solutions. This document provides detailed application

notes and protocols for the preparation, storage, and handling of afromosin stock solutions to

ensure consistency and reliability in research applications.

Chemical and Physical Properties
Afromosin (also known as Afrormosin) is an O-methylated isoflavone. A comprehensive

understanding of its chemical and physical properties is crucial for accurate stock solution

preparation.
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Property Value Reference

Molecular Formula C₁₇H₁₄O₅ [1][2]

Molecular Weight 298.29 g/mol [1][3][4]

Appearance Solid powder [3]

Solubility Soluble in DMSO [3]

CAS Number 550-79-8 [3][4]

Recommended Solvents and Storage
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing afromosin stock

solutions due to its excellent solubilizing capacity for isoflavones.[3]

Storage Conditions: For optimal stability, afromosin in its solid form should be stored in a dry,

dark environment. Short-term storage (days to weeks) at 0-4°C is acceptable, while long-term

storage (months to years) at -20°C is recommended.[3] Afromosin stock solutions in DMSO

should also be stored at -20°C for long-term use to minimize degradation.[3] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Experimental Protocol: Preparation of a 10 mM
Afromosin Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of afromosin in DMSO. This

concentration is a common starting point for further dilutions to working concentrations for

various cellular and biochemical assays.

Materials:

Afromosin (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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Spatula

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), label the

required number of sterile microcentrifuge tubes.

Weighing Afromosin:

Tare the analytical balance with a sterile weighing boat or paper.

Carefully weigh out 2.98 mg of afromosin powder.

Calculation: To prepare a 10 mM solution in 1 mL:

Molarity (M) = Moles of solute / Liters of solution

Moles = Molarity × Liters = 0.010 mol/L × 0.001 L = 0.00001 mol

Mass = Moles × Molecular Weight = 0.00001 mol × 298.29 g/mol = 0.00298 g = 2.98 mg

Dissolving Afromosin:

Transfer the weighed afromosin powder into a sterile microcentrifuge tube.

Add 1 mL of anhydrous, cell culture grade DMSO to the tube.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the tube vigorously for 1-2 minutes until the afromosin is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. If necessary,

gently warm the solution to 37°C to aid dissolution.
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Aliquoting and Storage:

Aliquot the 10 mM afromosin stock solution into smaller, single-use sterile microcentrifuge

tubes (e.g., 20 µL or 50 µL aliquots).

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C in the dark.

Table of Solvent Volumes for Different Stock Concentrations:

Desired Stock Concentration Mass of Afromosin for 1 mL

1 mM 0.298 mg

5 mM 1.49 mg

10 mM 2.98 mg

20 mM 5.97 mg

50 mM 14.91 mg

Application Notes and Best Practices
Solvent Purity: Always use high-purity, anhydrous DMSO to prevent precipitation and

degradation of afromosin.

Working Dilutions: When preparing working solutions for cell culture experiments, the final

concentration of DMSO should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced

cytotoxicity.

Stability: While afromosin is stable when stored properly, it is good practice to prepare fresh

working dilutions from the frozen stock for each experiment to ensure consistency.

Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling afromosin and DMSO.
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Afromosin and Isoflavone Signaling Pathways
Afromosin, as an isoflavone, is known to interact with various cellular signaling pathways. One

of the well-documented pathways for isoflavones is the PI3K/Akt signaling pathway, which is

crucial for cell survival, proliferation, and metabolism.[1][2][5] Isoflavones can modulate this

pathway, often through their interaction with estrogen receptors (ERs), leading to downstream

effects.[2]
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Caption: Afromosin activating the PI3K/Akt signaling pathway.

Experimental Workflow for Preparing and Using
Afromosin Stock Solutions
The following diagram illustrates the general workflow from receiving solid afromosin to its

application in a cell-based assay.
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Caption: Workflow for afromosin stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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